4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one
Overview
Description
4-Bromo-5-(methylamino)-2,3-dihydropyridazin-3-one, also known as 4-Bromo-5-MeA-2,3-DHP, is an organic compound that is used in a variety of scientific and laboratory experiments. It is a member of the pyridazinone family, and it has a number of unique properties that make it an ideal reagent for a wide range of experiments.
Scientific Research Applications
4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP has a number of scientific research applications. It is used in the synthesis of a variety of biologically active compounds, such as anti-inflammatory agents, antifungal agents, and inhibitors of the renin-angiotensin system. It is also used in the synthesis of a variety of heterocyclic compounds, such as pyridazinones and pyridazines. Additionally, 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP has been used as a reagent in the synthesis of a variety of organic compounds, such as amino acids, peptides, and proteins.
Mechanism of Action
4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP acts as an alkylating agent, which means that it can react with a variety of nucleophiles, such as amines and thiols, to form covalent bonds. This reaction is highly specific and can be used to synthesize a variety of compounds with precise control over the structure and reactivity of the product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP are largely unknown, as it has not been extensively studied. However, some studies have indicated that it may have anti-inflammatory and antifungal properties. Additionally, 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP has been shown to inhibit the renin-angiotensin system, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP in lab experiments is its specificity. It can be used to synthesize a variety of compounds with precise control over the structure and reactivity of the product. Additionally, 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP is relatively inexpensive and can be easily obtained from chemical suppliers.
The main limitation of using 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP in lab experiments is that it is toxic and should be handled with care. Additionally, 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
The potential applications of 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP are vast, and there are numerous possibilities for future research. For example, further studies could be done to investigate the biochemical and physiological effects of 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP, as well as its potential therapeutic applications. Additionally, further research could be done to develop new synthesis methods for 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP and to explore its potential as a reagent in the synthesis of other compounds. Finally, research could be done to investigate the mechanism of action of 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP and to determine how it can be used to synthesize more complex compounds.
Synthesis Methods
4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-oneA-2,3-DHP can be synthesized through a variety of methods, but the most common method is the alkylation of 3-amino-2-hydroxypropionic acid with bromomethylmagnesium chloride. This reaction yields a mixture of 4-bromo-5-methyl-2,3-dihydropyridazin-3-one and 4-bromo-5-methyl-2-hydroxy-3-dihydropyridazin-3-one, which can then be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one involves the reaction of 4-bromo-2,3-dihydropyridazin-3-one with methylamine.", "Starting Materials": [ "4-bromo-2,3-dihydropyridazin-3-one", "Methylamine" ], "Reaction": [ "Step 1: 4-bromo-2,3-dihydropyridazin-3-one is dissolved in a suitable solvent such as ethanol or methanol.", "Step 2: Methylamine is added dropwise to the solution of 4-bromo-2,3-dihydropyridazin-3-one.", "Step 3: The reaction mixture is stirred at room temperature for several hours until completion.", "Step 4: The solvent is evaporated under reduced pressure to obtain the crude product.", "Step 5: The crude product is purified by recrystallization or column chromatography to obtain the final product, 4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one." ] } | |
CAS RN |
212622-33-8 |
Product Name |
4-bromo-5-(methylamino)-2,3-dihydropyridazin-3-one |
Molecular Formula |
C5H6BrN3O |
Molecular Weight |
204 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
